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Introduction

p-conotoxins are a class of neurotoxic peptides isolated from the venom of marine cone snails
of the genus Conus. These peptides are potent and selective blockers of voltage-gated sodium
channels (NaV), which are crucial for the initiation and propagation of action potentials in
excitable cells.[1][2] This property makes them valuable pharmacological tools for studying the
structure and function of NaV channels and promising leads for the development of novel
therapeutics, particularly analgesics.[1][3][4] This document provides detailed
electrophysiological protocols for characterizing the inhibitory activity of p-conotoxins on
various NaV channel subtypes.

p-conotoxins typically consist of 16—22 amino acids and feature a conserved cysteine
framework that forms multiple disulfide bonds, imparting significant structural stability.[2][3]
They primarily act by physically occluding the outer pore of the NaV channel, thereby
preventing sodium ion influx.[2][5] Different p-conotoxins exhibit varying degrees of selectivity
for different NaV channel isoforms (e.g., NaV1.1-1.8), which are expressed in different tissues
such as skeletal muscle, peripheral neurons, and the central nervous system.[1][6][7]
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Determining the subtype selectivity is a critical step in assessing the therapeutic potential and
potential side effects of a novel p-conotoxin.

Data Presentation: p-Conotoxin Activity on Human
Voltage-Gated Sodium Channels

The inhibitory potency of p-conotoxins is typically quantified by the half-maximal inhibitory
concentration (IC50). The following table summarizes the IC50 values for several p-conotoxins
against a panel of human NaV channel subtypes, as determined by whole-cell patch-clamp
electrophysiology.

hNavl. hNaVvVl. hNaVvl. hNaVvl. hNavl. hNaVvl. hNaVvl. hNaVl.

" 1 2 3 4 5 6 7 8
Conot
. (IC50, (IC50, (IC50, (IC50, (IC50, (IC50, (IC50, (IC50,
oxin
nM) nM) nM) nM) nM) nM) nM) nM)
132.0 + 89.4 + 15.11 + 124.9 + 152.2 + No
SxIIC >1000 >1000
11.6 11.1 10.7 11.1 21.8 Block
487 + 114 + 118 + No
SmIllIA >1000 14 +2 >1000 41 +4
55 13 12 Block
133 + 390 + 184 + 256 + 379+ No
KIIA 67 £ 15 >1000
15 40 25 28 43 Block
49 N
0]
GIIIA >1000 >1000 >1000 (rNaVv1. >1000 >1000 >1000 Block
ocC
4)
640
PIIA - - 44 (rat) - - - -
(rat)
Potent
BulllB - - - - - - -
Inhibitor

Data compiled from multiple sources.[1][4][6][7][8] Note that experimental conditions can vary
between studies, potentially affecting IC50 values. "-" indicates data not available.

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4366142/
https://www.mdpi.com/2072-6651/16/1/55
https://www.mdpi.com/2072-6651/14/9/600
https://pmc.ncbi.nlm.nih.gov/articles/PMC9506549/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7599555/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16090754?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Experimental Protocols
Cell Culture and Transfection

Objective: To prepare mammalian cells expressing the specific NaV channel subtype of interest
for electrophysiological recording.

Materials:

HEK?293 or CHO cell lines

e Plasmids encoding the human a-subunit of the desired NaV channel (e.g., hNaV1.7) and
auxiliary B-subunits (e.g., f1 and 32)

e Cell culture medium (e.g., DMEM/F-12) supplemented with 10% fetal bovine serum and
antibiotics

o Transfection reagent (e.g., Lipofectamine)
e Poly-D-lysine coated glass coverslips
Protocol:

+ One to two days prior to transfection, seed the cells onto poly-D-lysine coated glass
coverslips in a 35 mm dish at a density that will result in 50-80% confluency on the day of
transfection.

» On the day of transfection, prepare the DNA-transfection reagent complex according to the
manufacturer's instructions. A typical ratio is 1 pug of NaV a-subunit plasmid and 1 pg of each
B-subunit plasmid. Include a plasmid for a fluorescent reporter protein (e.g., GFP) to identify
transfected cells.

o Add the transfection complex to the cells and incubate for 4-6 hours at 37°C in a CO2
incubator.

 After incubation, replace the transfection medium with fresh, complete culture medium.
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o Allow the cells to express the channels for 24-48 hours before electrophysiological recording.
For some channels like hNaV1.8, induction with tetracycline may be required 48 hours prior
to the assay.[6]

Whole-Cell Patch-Clamp Electrophysiology

Objective: To record sodium currents from single cells expressing the target NaV channel and
assess the inhibitory effect of p-conotoxins.

Materials:

e Inverted microscope with micromanipulators

o Patch-clamp amplifier and data acquisition system (e.g., Axon Patch 200B, Digidata 1440A)
o Borosilicate glass capillaries for pulling patch pipettes

o Pipette puller and microforge

» Perfusion system for solution exchange

» Extracellular (bath) solution (in mM): 140 NacCl, 4 KCI, 2 CaCl2, 1 MgCI2, 10 HEPES, 10
Glucose. Adjust pH to 7.4 with NaOH.[9]

« Intracellular (pipette) solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES. Adjust pH to
7.3 with CsOH.[10]

e p-conotoxin stock solutions of known concentrations.
Protocol:

» Place a coverslip with transfected cells in the recording chamber on the microscope stage
and perfuse with extracellular solution.

« |dentify a transfected cell (e.g., by GFP fluorescence) that is healthy and isolated.

o Pull a patch pipette with a resistance of 1-3 MQ when filled with intracellular solution.
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e Approach the cell with the patch pipette and form a high-resistance seal (GQ seal) with the
cell membrane.

o Rupture the cell membrane under the pipette tip to achieve the whole-cell configuration.

o Clamp the cell membrane potential at a holding potential of -80 mV to -120 mV to ensure
most NaV channels are in the closed, resting state.[11]

o Apply a voltage protocol to elicit sodium currents. A typical protocol is a depolarizing step to
-10 mV for 20-50 ms from the holding potential.[10][11]

e Record baseline sodium currents in the absence of the toxin.
o Apply the p-conotoxin at a known concentration to the bath via the perfusion system.

e Record the sodium currents in the presence of the toxin until a steady-state block is
achieved.

o To determine the IC50, apply a range of toxin concentrations and measure the percentage of
current inhibition at each concentration.

 To test for reversibility, wash out the toxin with the extracellular solution and monitor for the
recovery of the sodium current.[8]

Two-Electrode Voltage-Clamp (TEVC) in Xenopus
Oocytes

Objective: To record macroscopic currents from NaV channels expressed in Xenopus oocytes
and evaluate the effect of p-conotoxins. This method is suitable for high-level channel
expression and robust current recordings.

Materials:
» Xenopus laevis frogs
o Oocyte preparation solutions

o CRNA for the NaV channel a- and (3-subunits
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Microinjector

TEVC amplifier and data acquisition system

ND96 recording solution (in mM): 96 NaCl, 2 KCI, 1.8 CaCl2, 1 MgClI2, 5 HEPES. Adjust pH
to 7.5 with NaOH.

Voltage and current electrodes (filled with 3 M KCI)

Protocol:

o Surgically remove oocytes from an anesthetized female Xenopus laevis.
e Treat the oocytes with collagenase to remove the follicular layer.

« Inject the oocytes with cRNA encoding the desired NaV channel subunits.
 Incubate the oocytes for 2-7 days to allow for channel expression.

» Place an oocyte in the recording chamber filled with ND96 solution.

o Impale the oocyte with two microelectrodes, one for voltage clamping and one for current
recording.

o Clamp the oocyte at a holding potential of -80 mV.[11]

e Apply a depolarizing voltage step (e.g., to -10 mV) to elicit sodium currents.[11]
» Record baseline currents.

e Apply the p-conotoxin to the bath and record the inhibited currents.

o Generate a dose-response curve by applying a range of toxin concentrations to determine
the 1C50.

Data Analysis

o Current Measurement: Measure the peak amplitude of the inward sodium current before and
after toxin application.
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+ Percentage Inhibition: Calculate the percentage of current block for each toxin concentration
using the formula: % Inhibition = (1 - (I_toxin / |_control)) * 100 where |_toxin is the peak
current in the presence of the toxin and |_control is the peak current before toxin application.

+ |C50 Determination: Plot the percentage inhibition as a function of the logarithm of the toxin
concentration. Fit the data to a Hill equation to determine the IC50 value: % Inhibition = 100 /
(1 + (IC50 / [Toxin])*n) where [Toxin] is the concentration of the p-conotoxin and n is the Hill

coefficient.
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Caption: p-Conotoxin blocks the NaV channel pore, preventing sodium influx.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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